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Compound of Interest

Compound Name: Dinoseb acetate

Cat. No.: B1212917 Get Quote

Introduction: Dinoseb acetate is an obsolete dinitrophenol herbicide, formerly used for post-

emergence control of broad-leaved weeds in various crops.[1] It is now recognized as a highly

hazardous substance and its use has been banned in many regions.[2] Dinoseb acetate is

characterized by its high acute toxicity to mammals, potential for reproductive and

developmental effects, and significant environmental hazards, particularly to aquatic

organisms.[2][3][4] Its mechanism of action involves the uncoupling of oxidative

phosphorylation, which disrupts cellular energy production.[1][4] This guide provides a

comprehensive overview of the safety data, handling precautions, and emergency procedures

required for researchers, scientists, and drug development professionals who may encounter

this compound.

Section 1: Hazard Identification and Classification
Dinoseb acetate is classified as a highly hazardous substance under multiple global systems.

[2] Exposure can occur through inhalation, skin absorption, and ingestion, with the skin being a

primary route of absorption.[3][5] The substance is irritating to the eyes and may have effects

on the central nervous system, with high-level exposure potentially leading to death.[3][5] Long-

term or repeated exposure may affect the hematopoietic system and may cause reproductive

toxicity in humans.[5]

Table 1: GHS Hazard Classification for Dinoseb Acetate
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Hazard Class Hazard Statement GHS Code Citations

Acute Toxicity, Oral Toxic if swallowed H301 [2][3][6]

Acute Toxicity, Dermal
Toxic in contact with

skin
H311 [2][3][6]

Serious Eye Irritation
Causes serious eye

irritation
H319 [2][6]

Reproductive Toxicity

May damage the

unborn child.

Suspected of

damaging fertility.

H360Df [2]

Hazardous to the

Aquatic Environment,

Acute

Very toxic to aquatic

life
H400 [2]

| Hazardous to the Aquatic Environment, Chronic | Very toxic to aquatic life with long lasting

effects | H410 |[2][6] |

Additional Hazards:

Combustibility: The substance is combustible, and liquid formulations with organic solvents

may be flammable. It gives off irritating or toxic fumes, including nitrogen oxides, in a fire.[3]

[5]

Explosion Risk: There is a risk of fire and explosion if the substance is heated under

confinement.[5][7] Dust from the solid form can create an explosive mixture with air.[7]

Section 2: Toxicological and Physicochemical
Properties
The high toxicity of Dinoseb acetate is reflected in its low lethal dose values across various

species and exposure routes.

Table 2: Quantitative Toxicity Data
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Metric Species Value Citations

Acute Oral LD50 Rat 55-65 mg/kg [1]

Acute Oral LD50 Guinea Pig 25 mg/kg [4]

Acute Dermal LD50 Rabbit 80-200 mg/kg [4]

Acute Inhalation LC50

(4h)
Rat 1.3 mg/L air [1]

Acute Oral LD50 Birds 7-9 mg/kg [4]

5-8 Day Dietary LC50 Quail 409 ppm [4]

5-8 Day Dietary LC50 Pheasant 515 ppm [4]

96-hour LC50 Lake Trout 44 µg/L [4]

| 96-hour LC50 | Catfish | 118 µg/L |[4] |

Table 3: Physical and Chemical Properties

Property Value / Description Citations

Appearance

Yellow crystals or brown
viscous oily liquid with a
characteristic odor.

[5]

Chemical Formula C12H14N2O6 [3]

Aqueous Solubility High [2]

| Chemical Dangers | Decomposes on heating or burning, producing toxic nitrogen oxide

fumes. The aqueous solution is a weak acid. It is hydrolyzed by acids and alkalis to dinoseb. |

[5] |

Section 3: Handling Protocols and Personal
Protection
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Given its high toxicity, the cardinal rule for handling Dinoseb acetate is to AVOID ALL

CONTACT.[5] A thorough risk assessment must be conducted before any handling activities.

Safe Handling Procedures
Work should only be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[6]

Avoid the formation of dust and aerosols.[6] If working with the solid form, moisten it first to

prevent dusting where appropriate.[3][5]

Use non-sparking tools and implement measures to prevent electrostatic discharge.[6]

Do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly after handling, before eating, and before leaving the work area.[5]

Empty containers may contain hazardous residues and should be handled with the same

precautions as the substance itself. Do not cut, drill, grind, or weld on or near containers.[7]

Storage Requirements
Store in original, tightly sealed containers in a cool, dry, and well-ventilated location.[5][6][8]

Store locked up and out of direct sunlight.[6]

The storage area must not have drain or sewer access.[5][6]

Segregate from incompatible materials such as strong bases, food, and feedstuffs.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory. The selection of specific PPE is dependent on

the concentration and quantity of the hazardous substance being handled.

Respiratory Protection: A filter respirator for organic gases and particulates, adapted to the

airborne concentration of the substance, is required.[3][5][6] Local exhaust ventilation is

essential.[5][6]
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Eye and Face Protection: Wear a face shield or chemical safety goggles in combination with

respiratory protection.[5][6][7]

Hand Protection: Wear chemical protective gloves (e.g., PVC).[6][7] The suitability and

durability of a glove type depend on usage. Care must be taken when removing gloves to

avoid skin contact.[7]

Body Protection: Wear protective clothing to prevent any possibility of skin contact.[5][6][7]
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Risk Assessment

Final Check

Handling Dinoseb Acetate

Assess Task:
- Scale (mg vs kg)

- Physical Form (Solid vs Liquid)
- Potential for Aerosolization

Respiratory Protection:
- Chemical Fume Hood

- Respirator (Organic Vapor/Particulate)

Mandatory

Hand Protection:
- Chemical Resistant Gloves (e.g., PVC)

Mandatory

Body Protection:
- Lab Coat / Protective Clothing

Mandatory

Eye/Face Protection:
- Chemical Goggles & Face Shield

Mandatory

Verify PPE Integrity
& Proper Fit

Proceed with Work

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Protocol.

Section 4: Emergency Procedures
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Immediate and correct response during an emergency is critical to mitigating the severe

hazards of Dinoseb acetate.

Spill Response Protocol
General: Do NOT allow the chemical to enter the environment.[3][5] Personnel involved in

cleanup must wear full personal protective equipment.[3][5]

Minor Spills:

Avoid breathing dust and ensure the area is well-ventilated.[7]

Use dry clean-up procedures; avoid generating dust.[7]

If appropriate, dampen the spilled solid with water to prevent dusting before sweeping.[7]

Carefully sweep the substance into covered, sealable, and properly labeled containers for

disposal.[3][5]

Major Spills:

Evacuate the area immediately and move upwind.[7]

Alert emergency responders, providing the location and nature of the hazard.[7]

Prevent the spill from entering sewers or waterways.
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Minor Spill Response Major Spill Response

Spill Detected

Assess Hazard
- Quantity Spilled

- Location
- Risk of Exposure

Don Full PPE

Minor & Contained

Evacuate Area & Move Upwind

Major or Uncontrolled

Contain Spill
(Dampen to prevent dust)

Sweep into sealed container

Decontaminate Area

Dispose of Waste as
Hazardous Material
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Secure Area / Prevent Entry

After professional response
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Figure 2: Dinoseb Acetate Spill Response Workflow.
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First Aid Measures
In all cases of exposure, seek immediate medical attention.[3][5] Effects may be delayed for

several hours.[9]

Table 4: First Aid Procedures

Exposure Route First Aid Protocol Citations

Inhalation

Move the victim to fresh
air and keep them at rest.
If breathing is difficult or
has stopped, provide
artificial respiration. Refer
immediately for medical
attention.

[3][5][7]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

and then wash the affected

skin with plenty of soap and

water. Refer immediately for

medical attention.

[3][5][10]

Eye Contact

Immediately flush the eyes

with plenty of water for several

minutes. If present and easy to

do, remove contact lenses.

Continue rinsing. Refer

immediately for medical

attention.

[3][5][10]

| Ingestion | Rinse mouth. Give a slurry of activated charcoal in water to drink. Do NOT induce

vomiting. Keep the victim at rest. Refer immediately for medical attention. |[3][5][7] |
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Dinoseb acetate is a substance with a formidable hazard profile, including high acute toxicity,

reproductive hazards, and significant environmental risks. Its handling demands the highest

level of caution and adherence to stringent safety protocols. All personnel must be thoroughly

trained on its dangers, proper handling techniques, required personal protective equipment,

and emergency procedures. Any work with this compound should be preceded by a

comprehensive risk assessment to ensure the safety of laboratory personnel and the protection

of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Infocris Pesticide Database - dinoseb acetate [nucleus.iaea.org]

2. Dinoseb acetate (Ref: HOE 02904) [sitem.herts.ac.uk]

3. Dinoseb acetate | C12H14N2O6 | CID 17776 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. EXTOXNET PIP - DINOSEB [extoxnet.orst.edu]

5. ICSC 0882 - DINOSEB ACETATE [inchem.org]

6. echemi.com [echemi.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. agilent.com [agilent.com]

9. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

10. DINOSEB | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Dinoseb Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212917#dinoseb-acetate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1212917?utm_src=pdf-body
https://www.benchchem.com/product/b1212917?utm_src=pdf-custom-synthesis
https://nucleus.iaea.org/sites/fcris/Lists/InfocrisPesticides/DispForm.aspx?ID=115&ContentTypeId=0x010033A9E03847B1FD41B085B100353272DA
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2762.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dinoseb-acetate
http://extoxnet.orst.edu/pips/dinoseb.htm
https://www.inchem.org/documents/icsc/icsc/eics0882.htm
https://www.echemi.com/sds/46-dinitro-2-sec-butylphenol-pid_Rock25097.html
https://datasheets.scbt.com/sc-257368.pdf
https://www.agilent.com/cs/library/msds/PST-450B200_NAEnglish.pdf
https://cameochemicals.noaa.gov/report?key=CH4968
https://cameochemicals.noaa.gov/chemical/4968
https://www.benchchem.com/product/b1212917#dinoseb-acetate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1212917#dinoseb-acetate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1212917#dinoseb-acetate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1212917#dinoseb-acetate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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